Cas no 103262-66-4 (2(1H)-Pteridinone,1,6,7-trimethyl-)

2(1H)-Pteridinone,1,6,7-trimethyl- structure
103262-66-4 structure
Product Name:2(1H)-Pteridinone,1,6,7-trimethyl-
CAS No:103262-66-4
MF:C10H11N3O
MW:189.213841676712
CID:125566
PubChem ID:1471091
Update Time:2025-04-18

2(1H)-Pteridinone,1,6,7-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pteridinone,1,6,7-trimethyl-
    • 1-METHYL-3-(METHYLAMINO)QUINOXALIN-2(1H)-ONE
    • 2(1H)-Pteridinone,1,6,7-trimethyl-(6CI)
    • 2,3,5-trimethylpyrazino[2,3-b]pyrazin-6-one
    • 1,6,7-trimethyl-1H-pteridin-2-one
    • 1,6,7-TRIMETHYLPYRAZINO[2,3-B]PYRAZIN-2(1H)-ONE
    • ACMC-20m652
    • AG-D-13813
    • CTK4A1914
    • Oprea1_060221
    • MLS000763766
    • MFCD00244514
    • SMR000334123
    • 1-methyl-3-(methylamino)-2(1H)-quinoxalinone
    • HMS2648H14
    • 99055-90-0
    • 1-methyl-3-(methylamino)quinoxalin-2-one
    • 112072-67-0
    • 103262-66-4
    • 2K-582S
    • Pyrido[2,3-b]pyrazin-3(4H)-one, 4-methyl-2-methylamino- (6CI)
    • AKOS006273930
    • 1-methyl-3-(methylamino)-1,2-dihydroquinoxalin-2-one
    • CHEMBL1579374
    • DTXSID70362985
    • Inchi: 1S/C10H11N3O/c1-11-9-10(14)13(2)8-6-4-3-5-7(8)12-9/h3-6H,1-2H3,(H,11,12)
    • InChI Key: JGCGVUYBZWRIHO-UHFFFAOYSA-N
    • SMILES: O=C1C(NC)=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 190.0856
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 44.7Ų

Experimental Properties

  • PSA: 58.45
  • LogP: 0.34030
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